6-Cyclopropyl-N-(2-propan-2-ylphenyl)pyrimidine-4-carboxamide

• IUPAC Name: 6-cyclopropyl-N-(2-propan-2-ylphenyl)pyrimidine-4-carboxamide
• InChI: InChI=1S/C17H19N3O/c1-11(2)13-5-3-4-6-14(13)20-17(21)16-9-15(12-7-8-12)18-10-19-16/h3-6,9-12H,7-8H2,1-2H3,(H,20,21)
• InChI Key: OXWRINZPERTJLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=CC=C1NC(=O)C2=NC=NC(=C2)C3CC3
• Molecular Formula: C17H19N3O
• Molecular Weight: 281.35 g/mol

Description

Pyrimidines are aromatic heterocyclic compounds that contain two nitrogen atoms at positions 1 and 3 of the six-membered ring. They display a range of pharmacological effects including antioxidants, antibacterial, antiviral, antifungal, antituberculosis, and anti-inflammatory.

Synthesis Analysis

Pyrimidines can be synthesized using various methods. For instance, nucleophilic attack on pyrimidines using N-methylpiperazine was shown to be highly regioselective, favoring the formation of C-4 substituted products. Another method involves the use of organolithium reagents.

Molecular Structure Analysis

The molecular structure of pyrimidines depends on where the nitrogen atom is located in pyridine. There can be four possible skeletons for the heterocyclic combination of pyrimidine and pyridine rings.

Chemical Reactions Analysis

Pyrimidines undergo various chemical reactions. For example, nucleophilic addition to pyrimidine itself goes by regioselective addition to the N1-C6 azomethine bond.

Mechanism of Action

While the specific mechanism of action for “6-Cyclopropyl-N-(2-propan-2-ylphenyl)pyrimidine-4-carboxamide” is not known, some pyrimidine derivatives have been found to inhibit CDK2, a target for cancer treatment.

Future Directions

The future of pyrimidine research is promising, with many potential applications in the field of medicinal chemistry. Pyrimidines are being studied for their potential use in the development of new therapies.